Cas no 97043-74-8 (Benzenamine,N,N-dibutyl-2-chloro-4-nitro-)

• Product Name: Benzenamine,N,N-dibutyl-2-chloro-4-nitro-
• CAS No: 97043-74-8
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 815706
• PubChem ID: 3024731
• Update Time: 2025-04-19

Benzenamine,N,N-dibutyl-2-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dibutyl-2-chloro-4-nitro-
• N,N-dibutyl-2-chloro-4-nitroaniline
• DTXSID20242682
• EINECS 306-324-1
• BENZENAMINE, N,N-DIBUTYL-2-CHLORO-4-NITRO-
• NS00066521
• CR7O8L9LVG
• UNII-CR7O8L9LVG
• 97043-74-8

• Inchi： 1S/C14H21ClN2O2/c1-3-5-9-16(10-6-4-2)14-8-7-12(17(18)19)11-13(14)15/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key： QMRCMQGZXWYYIP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N(CCCC)CCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.1291556g/mol
• Monoisotopic Mass: 284.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 49.1Ų